Cas no 1361595-01-8 (4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid)

• Product Name: 4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid
• CAS No: 1361595-01-8
• MF: C₁₃H₆Cl₄O₂
• MW: 335.997539997101
• CID: 4993019
• Update Time: 2025-11-01

4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid

• Inchi： 1S/C13H6Cl4O2/c14-9-3-1-6(5-8(9)13(18)19)7-2-4-10(15)12(17)11(7)16/h1-5H,(H,18,19)
• InChI Key： DSMRRGAEEWHGMK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=C(C(=O)O)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3

Additional information on 4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid

Comprehensive Analysis of 4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid (CAS No. 1361595-01-8): Properties, Applications, and Environmental Impact

4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid (CAS No. 1361595-01-8) is a chlorinated biphenyl derivative with significant scientific and industrial relevance. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied due to their environmental persistence and potential biological effects. The structural uniqueness of this compound, characterized by four chlorine atoms and a carboxylic acid functional group, makes it a subject of interest in analytical chemistry, environmental science, and material research.

The chemical formula of 4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid reflects its complex aromatic system, which contributes to its stability and reactivity under specific conditions. Researchers often investigate its degradation pathways and metabolic transformations in environmental systems, particularly in the context of persistent organic pollutants (POPs). Its CAS No. 1361595-01-8 serves as a critical identifier in regulatory databases and scientific literature, ensuring accurate tracking and compliance with global chemical inventories.

In recent years, the compound has garnered attention due to its potential role in advanced oxidation processes (AOPs), a hot topic in wastewater treatment research. Studies explore how 4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid interacts with hydroxyl radicals and other reactive species, which aligns with the growing public interest in sustainable water purification technologies. This connection to green chemistry initiatives enhances its relevance in contemporary scientific discourse.

From an analytical perspective, the detection and quantification of 4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid often involve sophisticated techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods are frequently searched by environmental scientists and quality control professionals, reflecting the compound's practical importance in laboratory settings. Its structural features also make it a candidate for studies on molecular imprinting, a technique gaining traction in sensor development for environmental monitoring.

The environmental fate of 4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid remains a key research area, particularly in relation to soil remediation and bioaccumulation trends. Public concerns about microplastic pollution and chemical persistence have driven increased scrutiny of such compounds, with search engine data showing rising queries about PCB degradation mechanisms and ecotoxicological risk assessment. This compound's behavior in aquatic systems is often compared to other chlorinated aromatic compounds, providing valuable insights for predictive modeling.

In material science, the carboxylic acid moiety of 4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid enables its potential use as a building block for functionalized polymers or coordination complexes. This application aligns with the surge in interest around smart materials and metal-organic frameworks (MOFs), topics frequently searched by nanotechnology enthusiasts. Researchers are exploring its derivatization possibilities to create novel compounds with tailored properties for industrial applications.

Regulatory aspects of 4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid are frequently updated in chemical compliance platforms, reflecting evolving global standards for chemical safety and risk management. Professionals often search for REACH compliance data and GHS classification details related to this CAS No. 1361595-01-8, underscoring the need for accurate technical documentation. The compound's inclusion in various chemical inventories worldwide makes it a benchmark for comparative studies.

Future research directions for 4,2',3',4'-Tetrachlorobiphenyl-3-carboxylic acid may focus on its photocatalytic degradation using novel nanomaterials, a trending topic in environmental nanotechnology. The intersection of computational chemistry and experimental validation offers promising avenues for understanding its molecular interactions, addressing frequently searched questions about structure-activity relationships in chlorinated compounds. Such studies contribute to the broader goal of developing eco-friendly chemical alternatives.